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Introduction
AZ'3137 is a potent, orally bioavailable PROTAC (Proteolysis Targeting Chimera) designed to

selectively induce the degradation of the androgen receptor (AR).[1][2][3] The androgen

receptor is a critical driver of prostate cancer progression, and its targeted degradation

presents a promising therapeutic strategy. AZ'3137 is a heterobifunctional molecule that

consists of a ligand that binds to the androgen receptor and another ligand that recruits the

Cereblon (CRBN) E3 ubiquitin ligase. This dual binding facilitates the formation of a ternary

complex between the AR protein and the E3 ligase, leading to the ubiquitination of AR and its

subsequent degradation by the proteasome. This mechanism of action effectively reduces the

levels of AR protein in cancer cells, thereby inhibiting downstream AR signaling pathways and

tumor cell proliferation.[1]

These application notes provide detailed protocols for key in vitro assays to characterize the

activity of AZ'3137, including its ability to induce AR degradation, inhibit cell proliferation, and

modulate the expression of AR target genes.

Data Presentation
The following tables summarize the key in vitro activities of AZ'3137 in relevant prostate cancer

cell lines.
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Table 1: In Vitro Degradation and Anti-proliferative Activity of AZ'3137

Parameter Cell Line Value Reference

DC50 (AR

Degradation)
LNCaP 22 nM [1][2]

DC50 (L702H mutant

AR Degradation)
LNCaP 92 nM [1]

GI50 (Cell

Proliferation Inhibition)
LNCaP 74 nM [1][2]

Table 2: Physical and Chemical Properties of AZ'3137

Property Value Reference

Molecular Weight 801.89 g/mol [2]

Formula C43H47F4N7O4 [2]

CAS Number 2960179-55-7 [2]

Solubility Soluble in DMSO [2]

Signaling Pathways and Experimental Workflows
To visually represent the underlying biological processes and experimental procedures, the

following diagrams are provided in the DOT language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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